Cas no 1889407-86-6 (3-amino-2-(5-bromo-2-fluorophenyl)propan-1-ol)

• Product Name: 3-amino-2-(5-bromo-2-fluorophenyl)propan-1-ol
• CAS No: 1889407-86-6
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 5909213
• PubChem ID: 116835400
• Update Time: 2025-05-26

3-amino-2-(5-bromo-2-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-bromo-2-fluorophenyl)propan-1-ol
• EN300-1909453
• 1889407-86-6

• Inchi： 1S/C9H11BrFNO/c10-7-1-2-9(11)8(3-7)6(4-12)5-13/h1-3,6,13H,4-5,12H2
• InChI Key： FMGAMYOTJGZYOW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(CO)CN)F

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(5-bromo-2-fluorophenyl)propan-1-ol

Comprehensive Overview of 3-amino-2-(5-bromo-2-fluorophenyl)propan-1-ol (CAS No. 1889407-86-6)

The compound 3-amino-2-(5-bromo-2-fluorophenyl)propan-1-ol (CAS No. 1889407-86-6) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 5-bromo-2-fluorophenyl moiety and an amino-propanol backbone, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition, aligning with current trends in precision medicine.

In recent years, the demand for halogenated aromatic compounds like 3-amino-2-(5-bromo-2-fluorophenyl)propan-1-ol has surged, driven by their role in developing small-molecule therapeutics. The presence of both bromine and fluorine atoms enhances the compound's binding affinity and metabolic stability, key factors in optimizing drug candidates. This aligns with the growing focus on structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

Synthetic routes for CAS 1889407-86-6 often involve multi-step organic reactions, including aryl halide functionalization and reductive amination. These methods are frequently discussed in academic literature and patent filings, reflecting the compound's relevance in high-throughput screening libraries. Notably, its chiral center introduces stereochemical considerations, a critical aspect in modern asymmetric synthesis workflows.

From an analytical perspective, 3-amino-2-(5-bromo-2-fluorophenyl)propan-1-ol requires advanced characterization techniques such as HPLC-MS and NMR spectroscopy. These methods ensure purity assessment and structural confirmation, addressing common queries from quality control professionals. The compound's logP and solubility profile also make it a subject of interest in ADMET prediction models, a trending area in computational chemistry.

Beyond pharmaceuticals, this compound shows promise in material science applications, particularly in designing fluorescent probes due to its aromatic system. Its photophysical properties are under investigation for potential use in bioimaging, connecting to the broader nanotechnology discourse. Such interdisciplinary potential makes CAS 1889407-86-6 a recurring keyword in cross-disciplinary research databases.

Regulatory and safety assessments of 3-amino-2-(5-bromo-2-fluorophenyl)propan-1-ol emphasize proper handling protocols, though it remains distinct from restricted substances. Current Good Manufacturing Practice (cGMP) guidelines govern its production, a frequent search term among compliance officers. The compound's stability under various pH conditions is another active research area, particularly for formulation scientists.

In summary, 1889407-86-6 represents a versatile building block bridging medicinal chemistry and biomaterials engineering. Its structural features answer the pharmaceutical industry's need for targeted molecular scaffolds, while its physicochemical properties fuel innovation in diagnostic tools. As AI-assisted molecular design advances, compounds like this will likely see expanded applications in personalized therapeutics and smart materials.